N-(2,4-difluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C17H16F2N2O3S/c18-13-5-8-16(15(19)11-13)20-17(22)12-3-6-14(7-4-12)25(23,24)21-9-1-2-10-21/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: KPMZFIRTMAOYAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(2,4-difluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide, also known as DFP-10825, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylbenzamides and has been synthesized using various methods.

Scientific Research Applications

Structural and Reactivity Insights

• Conformational Stability Through Fluorination : Research on compounds like pentafluorophenyl derivatives demonstrates how fluorination can influence molecular conformation, potentially affecting the stability and reactivity of similar compounds. For instance, the study on N-(pyrimidin-2-yl)pentafluorobenzamide shows how fluorinated groups stabilize certain molecular conformations due to solvent interactions and entropic factors (Forbes et al., 2001).

• Fluorinated Ligand Influence in Metal Complexes : The influence of fluorinated ligands on the properties of metal complexes provides insights into designing fluorinated drugs or catalysts with enhanced properties. For example, the study on tris-cyclometalated Ir(III) complexes highlights how fluorinated ligands affect structural configurations and electronic properties, which could be relevant for the design and application of similar fluorinated compounds (Tamayo et al., 2003).

Potential Applications in Material Science and Pharmacology

• Electro-Optic Materials : The development of pyrrole-based donor-acceptor chromophores for electro-optic applications illustrates the potential of structurally related compounds in material science. Such compounds could be explored for their electro-optic properties, contributing to advancements in photonic and electronic devices (Facchetti et al., 2003).

• Anion Binding and Sensing : Studies on fluorinated calix[4]pyrrole and dipyrrolylquinoxaline compounds as anion receptors underline the utility of fluorinated and pyrrolidine-containing structures in developing sensors and binding agents for anions. These findings could inform the use of "N-(2,4-difluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide" in similar sensing and binding applications, especially in environmental monitoring and diagnostics (Anzenbacher et al., 2000).